Cas no 436852-18-5 (1-(3-Morpholinopropyl)piperazine)

• Product Name: 1-(3-Morpholinopropyl)piperazine
• CAS No: 436852-18-5
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• MDL: MFCD01075238
• CID: 873835
• PubChem ID: 2737019
• Update Time: 2026-04-29

1-(3-Morpholinopropyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 4-(3-piperazin-1-ylpropyl)morpholine
• 1-(3-MORPHOLINOPROPYL)PIPERAZINE
• 1-(morpholinopropyl)piperazine
• 1-[3-(4-morpholino)propyl]piperazine
• 4-(3-piperazinylpropyl)morpholine
• AC1MC6NV
• AC1Q28V5
• SBB058970
• SureCN151418
• 1-(3-Morpholinopropyl)piperazine

• MDL： MFCD01075238
• Inchi： InChI=1S/C11H23N3O/c1(4-13-6-2-12-3-7-13)5-14-8-10-15-11-9-14/h12H,1-11H2
• InChI Key： RDJPLMDQJPJCEF-UHFFFAOYSA-N
• SMILES： C(CN1CCNCC1)CN2CCOCC2

Computed Properties

• Exact Mass: 213.18429
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Experimental Properties

• Boiling Point: 114-116°C
• PSA: 27.74

1-(3-Morpholinopropyl)piperazine Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 1-(3-Morpholinopropyl)piperazine

1-(3-Morpholinopropyl)piperazine (CAS 436852-18-5): A Versatile Chemical Intermediate with Growing Applications

In the realm of specialty chemicals, 1-(3-Morpholinopropyl)piperazine (CAS 436852-18-5) has emerged as a compound of significant interest to researchers and industrial chemists alike. This morpholine-piperazine derivative combines the structural features of both morpholine and piperazine rings, creating a unique molecular architecture that enables diverse applications in pharmaceutical development, material science, and specialty chemical synthesis.

The growing demand for heterocyclic compounds in drug discovery has brought compounds like 1-(3-Morpholinopropyl)piperazine into focus. Recent trends in medicinal chemistry show increased interest in nitrogen-containing heterocycles, which frequently appear in FDA-approved drugs. The presence of both morpholine and piperazine moieties in this compound makes it particularly valuable for creating novel bioactive molecules with potential therapeutic applications.

From a chemical perspective, 1-(3-Morpholinopropyl)piperazine (CAS 436852-18-5) exhibits several noteworthy characteristics. The compound typically appears as a colorless to pale yellow liquid at room temperature, with good solubility in common organic solvents. Its dual heterocyclic structure provides multiple sites for chemical modification, making it an excellent building block for more complex molecules. Researchers particularly value its morpholinopropyl-piperazine scaffold when designing compounds with specific physicochemical properties.

The synthesis of 1-(3-Morpholinopropyl)piperazine involves carefully controlled reactions between morpholine derivatives and piperazine compounds. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. These methods typically yield high-purity material suitable for sensitive applications where impurity profiles are critical.

In pharmaceutical research, this morpholine-piperazine hybrid serves as a valuable intermediate. The compound's structure appears in several classes of bioactive molecules, including potential CNS-active compounds and enzyme inhibitors. Its ability to modulate molecular properties like solubility and bioavailability makes it particularly useful in drug design optimization. Recent publications suggest applications in developing novel neuromodulators and receptor ligands, though these uses remain in the investigational stage.

Beyond pharmaceuticals, 1-(3-Morpholinopropyl)piperazine finds applications in material science. The compound's nitrogen-rich structure contributes to the development of specialty polymers with unique properties. Some researchers have explored its use in creating advanced corrosion inhibitors and functional coatings, where the morpholine and piperazine components can provide both chemical stability and desired surface characteristics.

The market for 1-(3-Morpholinopropyl)piperazine (CAS 436852-18-5) has shown steady growth, driven by increasing R&D activities in pharmaceutical and specialty chemical sectors. Suppliers typically offer the compound in various purity grades, from technical grade for industrial applications to high-purity versions for research purposes. Current industry trends emphasize the importance of reliable supply chains and consistent quality control for such specialized intermediates.

Handling and storage of 1-(3-Morpholinopropyl)piperazine require standard laboratory precautions. The compound should be stored in tightly sealed containers under appropriate conditions to maintain stability. While not classified as highly hazardous, proper chemical safety practices should always be followed when working with this or any laboratory chemical.

Analytical characterization of 1-(3-Morpholinopropyl)piperazine typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods help verify identity and purity, which are crucial parameters for research and industrial applications. Modern analytical laboratories increasingly employ validated methods to ensure accurate characterization of such compounds.

Looking forward, the applications of 1-(3-Morpholinopropyl)piperazine (CAS 436852-18-5) are likely to expand. The compound's versatility makes it a candidate for emerging technologies, including advanced material development and next-generation pharmaceutical formulations. As synthetic methodologies continue to advance, we may see more efficient routes to this and related morpholine-piperazine derivatives, potentially lowering production costs and increasing accessibility.

For researchers considering 1-(3-Morpholinopropyl)piperazine for their work, several factors merit consideration. The compound's structure-activity relationships should be evaluated in the context of specific applications. Additionally, the growing body of literature on morpholine-containing compounds and piperazine derivatives provides valuable insights that can inform experimental design and application development.

In conclusion, 1-(3-Morpholinopropyl)piperazine represents an important building block in modern chemical research and development. Its unique heterocyclic structure, combining morpholine and piperazine elements, offers diverse possibilities for molecular design across multiple disciplines. As chemical research continues to advance, compounds like this will likely play increasingly important roles in developing innovative solutions to scientific and technological challenges.